Cas no 898787-59-2 (3-(3-bromophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3-bromophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 898787-59-2
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• MDL: MFCD03844191
• CID: 715161
• PubChem ID: 24726854
• Update Time: 2026-04-29

3-(3-bromophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,3-(3-bromophenyl)-1,1,1-trifluoro-
• 3-(3-Bromophenyl)-1,1,1-trifluoro-2-propanone
• 3-(3-bromophenyl)-1,1,1-trifluoropropan-2-one
• 2-Propanone,3-(3-bromophenyl)-1,1,1-trifluoro

• MDL： MFCD03844191
• Inchi： InChI=1S/C9H6BrF3O/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4H,5H2
• InChI Key： RWJVMIDCCINQDX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Br)CC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 265.95500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 17.07000
• LogP: 3.12300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-bromophenyl)-1,1,1-trifluoropropan-2-one

3-(3-Bromophenyl)-1,1,1-Trifluoropropan-2-One: A Comprehensive Overview

3-(3-Bromophenyl)-1,1,1-Trifluoropropan-2-One, with the CAS number 898787-59-2, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a trifluoromethyl ketone group and a bromophenyl substituent. The combination of these groups imparts distinctive chemical properties that make it valuable for various applications in research and industry.

The molecule's structure is notable for its trifluoromethyl ketone moiety, which is known for its high stability and reactivity in certain chemical transformations. The presence of the bromine atom in the aromatic ring further enhances its versatility, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds and advanced materials.

One of the key areas where 3-(3-Bromophenyl)-1,1,1-Trifluoropropan-2-One has shown promise is in the development of fluorinated pharmaceuticals. Fluorinated compounds are highly sought after due to their unique pharmacokinetic properties, including improved bioavailability and metabolic stability. Researchers have explored its use as a precursor in the synthesis of novel drug candidates targeting various therapeutic areas such as oncology and infectious diseases.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The trifluoromethyl group contributes to the compound's thermal stability and chemical resistance, making it a candidate for use in high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such fluorinated intermediates can be utilized to create materials with enhanced durability and environmental resistance.

The synthesis of 3-(3-Bromophenyl)-1,1,1-Trifluoropropan-2-One typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic substitution reactions and ketone formation techniques. The choice of synthetic pathway often depends on the desired scale of production and the availability of starting materials.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for ensuring sustainable practices. Studies have shown that fluorinated compounds can persist in the environment due to their strong carbon-fluorine bonds. However, ongoing research aims to develop more efficient degradation pathways and recycling methods to minimize their environmental impact.

In conclusion, 3-(3-Bromophenyl)-1,1,1-Trifluoropropan-2-One stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to evolve, this compound is expected to play an increasingly important role in shaping future innovations.